Cas no 63045-74-9 (4-PYRIDINECARBOXYLIC ACID, 3-HYDROXY-2-NITRO-)

• Product Name: 4-PYRIDINECARBOXYLIC ACID, 3-HYDROXY-2-NITRO-
• CAS No: 63045-74-9
• MF: C₆H₄N₂O₅
• MW: 184.10636138916
• CID: 3312023
• PubChem ID: 12326197
• Update Time: 2025-04-21

4-PYRIDINECARBOXYLIC ACID, 3-HYDROXY-2-NITRO- Chemical and Physical Properties

Names and Identifiers

• 4-PYRIDINECARBOXYLIC ACID, 3-HYDROXY-2-NITRO-
• SCHEMBL23022139
• 63045-74-9
• 3-hydroxy-2-nitro-4-Pyridinecarboxylic acid
• 2-nitro-3-hydroxyisonicotinic acid
• 3-Hydroxy-2-nitroisonicotinic acid
• DB-424998

• Inchi： 1S/C6H4N2O5/c9-4-3(6(10)11)1-2-7-5(4)8(12)13/h1-2,9H,(H,10,11)
• InChI Key： BDPKNPUQDXKFHV-UHFFFAOYSA-N
• SMILES： C1([N+]([O-])=O)=NC=CC(C(O)=O)=C1O

Computed Properties

• Exact Mass: 184.01202123Da
• Monoisotopic Mass: 184.01202123Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 116Ų